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Compound of Interest

Compound Name: Tcs 2510

Cat. No.: B15570306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TCS 2510 is a potent and selective agonist for the Prostaglandin E2 (PGE2) receptor subtype

4 (EP4). As a selective EP4 agonist, TCS 2510 holds significant promise for therapeutic

applications in a variety of disease models, including those related to inflammation, metabolic

disorders, and tissue repair. These application notes provide a comprehensive overview of the

in vivo use of TCS 2510 in mouse studies, including established dosages, detailed

experimental protocols, and an exploration of its underlying signaling pathways.

Mechanism of Action
TCS 2510 selectively binds to and activates the EP4 receptor, a G-protein coupled receptor

(GPCR). This activation primarily stimulates the Gαs subunit, leading to an increase in

intracellular cyclic adenosine monophosphate (cAMP) levels. Elevated cAMP, in turn, activates

Protein Kinase A (PKA), which can phosphorylate various downstream targets, including the

cAMP response element-binding protein (CREB), leading to changes in gene expression.

Additionally, EP4 receptor activation can engage other signaling pathways, such as the

Phosphoinositide 3-kinase (PI3K)/Akt pathway, which is crucial for cell survival and

proliferation.
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The following tables summarize the quantitative data available for TCS 2510 in mouse studies.

Parameter Value Reference

Chemical Name CAY10598

Molecular Formula C₂₁H₂₉N₅O₂

Molecular Weight 383.49 g/mol

Target
Prostaglandin E2 Receptor 4

(EP4)

EC₅₀ 2.5 nM

Ki 1.2 nM

Table 1: Physicochemical and Pharmacological Properties of TCS 2510

Parameter Details Observed Effect Reference

Mouse Strain Not specified (fasted)

Dose-dependent

increase in plasma

glucagon-like peptide

1 (GLP-1)

Dosage Range 0.1 - 10 mg/kg

Administration Route Oral (p.o.)

Time Point for

Measurement

15 minutes post-

administration

Table 2: Summary of In Vivo Dosage and Effects of TCS 2510 in Mice

Experimental Protocols
The following are representative protocols for the preparation and administration of TCS 2510
in mouse studies, based on available data and standard laboratory practices.
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Preparation of TCS 2510 for Oral Administration
Materials:

TCS 2510 powder

Dimethyl sulfoxide (DMSO)

Corn oil

Polyethylene glycol 300 (PEG300) (optional)

Tween 80 (optional)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Protocol:

Stock Solution Preparation:

Due to its hydrophobic nature, TCS 2510 is often first dissolved in an organic solvent.

Prepare a stock solution of TCS 2510 in DMSO. For example, to create a 10 mg/mL stock

solution, dissolve 10 mg of TCS 2510 in 1 mL of DMSO.

Vortex thoroughly to ensure complete dissolution. Gentle warming or sonication can be

used to aid dissolution if necessary.

Store the stock solution at -20°C for long-term storage.

Working Solution Preparation (Vehicle Formulation):

For oral gavage in mice, the DMSO concentration should be kept to a minimum (ideally

less than 5-10%) to avoid toxicity.

A common vehicle for oral administration of hydrophobic compounds is corn oil.
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Example Formulation: To prepare a 1 mg/mL working solution for a 10 mg/kg dose in a

25g mouse (requiring 0.25 mg in 0.25 mL), you can use a vehicle of 10% DMSO in corn

oil.

For 1 mL of final solution, mix 100 µL of the 10 mg/mL TCS 2510 stock solution with 900

µL of corn oil.

Vortex vigorously to create a stable suspension or emulsion.

Alternative Formulation for Improved Solubility: To enhance the stability and solubility of

the formulation, a mixture of PEG300 and Tween 80 can be used.

A common vehicle formulation is 10% DMSO, 40% PEG300, 5% Tween 80, and 45%

saline or water.

First, mix the required volume of the TCS 2510 stock solution with PEG300 and Tween

80.

Then, add the saline or water dropwise while continuously vortexing to form a clear

solution or a stable emulsion.

Oral Administration Protocol (Oral Gavage)
Materials:

Prepared TCS 2510 working solution

Appropriately sized oral gavage needles (e.g., 20-22 gauge, 1.5-inch flexible or curved

needle for adult mice)

Syringes (1 mL)

Animal scale

Procedure:

Animal Handling and Dosing Calculation:
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Weigh each mouse accurately to determine the correct volume of the working solution to

administer.

The volume for oral gavage should typically not exceed 10 mL/kg body weight. For a 25g

mouse, this is a maximum of 0.25 mL.

Draw the calculated volume of the TCS 2510 working solution into the syringe attached to

the gavage needle.

Restraint and Administration:

Gently but firmly restrain the mouse, ensuring the head and body are in a straight line to

facilitate the passage of the gavage needle.

Carefully insert the gavage needle into the diastema (the gap between the incisors and

molars) and advance it along the roof of the mouth towards the esophagus.

The needle should pass smoothly without resistance. If resistance is met, withdraw and re-

insert to avoid accidental entry into the trachea.

Once the needle is in the correct position (approximately at the level of the last rib), slowly

administer the solution.

Post-Administration Monitoring:

After administration, return the mouse to its cage and monitor for any signs of distress,

such as labored breathing or lethargy.

Visualization of Signaling Pathways and
Experimental Workflow
Signaling Pathway of TCS 2510
The following diagram illustrates the primary signaling cascade initiated by TCS 2510 upon

binding to the EP4 receptor.
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Caption: TCS 2510 signaling pathway via the EP4 receptor.

Experimental Workflow for In Vivo Mouse Study
The following diagram outlines a typical experimental workflow for an in vivo study using TCS
2510 in mice.
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Caption: General experimental workflow for a mouse study with TCS 2510.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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